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Compound of Interest

Compound Name: Alanyltryptophan

CAS No.: 16305-75-2

Cat. No.: B090144 Get Quote

CAS: 16305-75-2 | Formula: C₁₄H₁₇N₃O₃ | Molecular Weight: 275.30 g/mol [1]

Executive Summary
This guide defines the operational safety standards for handling L-Alanyl-L-tryptophan. While

often classified as a low-hazard dipeptide, bioactive intermediates must be treated with the

Precautionary Principle. The primary risks associated with Ala-Trp are respiratory sensitization

from particulate inhalation and potential ocular/dermal irritation (GHS H315, H319, H335).

As researchers, we do not rely on "minimum compliance"; we rely on containment integrity.

This protocol synthesizes chemical hygiene with practical laboratory logistics to ensure data

quality and personnel safety.[2]

Part 1: Risk Assessment & Hazard Profiling
Before selecting PPE, you must understand the mechanism of risk. Alanyltryptophan is a

zwitterionic solid. The danger lies not in acute toxicity, but in chronic sensitization and

particulate drift.
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Hazard Category Mechanism of Action Operational Implication

Respiratory (H335)

Fine lyophilized powders

aerosolize easily.[2] Inhalation

can trigger mucosal

inflammation or immune

sensitization.

Zero-tolerance for open-bench

weighing. All powder handling

requires HEPA filtration (Fume

Hood/BSC).

Dermal (H315)

Peptides can penetrate

compromised skin barriers.

Tryptophan residues are

bioactive precursors (serotonin

pathway).

Standard latex gloves are

insufficient. Nitrile (≥0.11mm)

is required to prevent

permeation.

Physical Stability
Hygroscopic and light-sensitive

(Trp residue).

Exposure to moisture/light

degrades the compound,

altering experimental yield.

Part 2: PPE Selection Matrix
Standard Operating Procedure (SOP) Requirement: Don PPE before entering the designated

handling zone.
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Protective Layer Specification Scientific Rationale

Ocular
Chemical Splash Goggles

(ANSI Z87.1+)

Safety glasses with side

shields are inadequate for

powders. Goggles seal against

micro-particulates that drift on

air currents.

Dermal (Hand) Double Nitrile Gloving

Inner: 4 mil (0.10mm)

Nitrile.Outer: 5-8 mil Extended

Cuff Nitrile.Why? Creates a

breakthrough barrier. If the

outer glove is contaminated

during weighing, it can be

doffed immediately without

exposing skin.

Respiratory N95/P2 Respirator (Minimum)

Required if weighing outside a

fume hood (not

recommended). Ideally, use a

Chemical Fume Hood with

face velocity 80-100 fpm.

Body
Tyvek® Sleeves or Lab Coat

(Buttoned)

Cotton lab coats trap powders

in the weave. Tyvek sleeves

prevent sleeve-gap exposure

during reaching movements.

Part 3: Operational Protocol (The Self-Validating
System)
This workflow is designed as a closed-loop system. If a step cannot be verified (e.g., airflow is

low), the process halts.

Phase 1: Preparation & Static Control
The Hidden Danger: Lyophilized peptides are prone to static charge. Static causes powder to

"jump" from the spatula, contaminating the balance and the user.
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Airflow Check: Verify Fume Hood flow is between 0.3 – 0.5 m/s.

Static Neutralization: Use an anti-static gun or polonium strip near the balance. This prevents

aerosolization.[2][3][4]

Desiccant Check: Allow the Ala-Trp vial to equilibrate to room temperature before opening to

prevent condensation (hydrolysis risk).

Phase 2: Weighing & Solubilization
Taring: Place the receiving vessel (amber vial recommended due to Trp light sensitivity) on

the balance.

Transfer: Using a clean spatula, transfer powder. Do not tap the spatula on the vial rim, as

this creates airborne dust.

Solvent Addition: Add solvent (e.g., Water or dilute Acetic Acid) slowly down the side of the

vessel to minimize splashing.

Note: Ala-Trp is hydrophobic.[1] If solubility is poor, pre-dissolve in a small volume of 0.1M

HCl or NaOH (check stability requirements) before diluting with buffer.

Seal: Cap immediately. Once in solution, the respiratory risk drops significantly, but dermal

risk remains.

Phase 3: Decontamination & Disposal
Disposal Class: Chemical Waste (Not Biological, unless used in cell culture).

Solid Waste: Contaminated weigh boats and gloves go into Solid Hazardous Waste.

Liquid Waste: Aqueous peptide solutions should be segregated into Aqueous Chemical

Waste. Do not pour down the drain.

Surface Decon: Wipe the balance and bench with 70% Ethanol followed by Deionized Water.

Ethanol denatures residual proteins; water removes salts.

Part 4: Safety Workflow Visualization
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The following diagram illustrates the critical decision points and safety barriers.
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Figure 1: Decision matrix for Alanyltryptophan handling, emphasizing static control during the

solid phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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